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Compound of Interest

Compound Name:
4-(Dimethoxymethyl)-2-

methylpyrimidine

Cat. No.: B061294 Get Quote

Application Notes and Protocols for 4-
(Dimethoxymethyl)-2-methylpyrimidine
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of 4-
(Dimethoxymethyl)-2-methylpyrimidine (CAS No. 175277-33-5), a key intermediate in

various synthetic applications. Adherence to these guidelines is crucial to ensure personnel

safety and maintain the integrity of the compound.

Hazard Identification and Safety Precautions
4-(Dimethoxymethyl)-2-methylpyrimidine is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1][2]
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Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling this compound. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side-shields or goggles.[1][3]

Clothing: A lab coat or other protective clothing to prevent skin exposure.[1]

Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume

hood.[1][2] If dust, aerosols, or fumes are generated, ensure adequate exhaust ventilation.[1]

Quantitative Data Summary
Property Value Source(s)

CAS Number 175277-33-5 [4]

Molecular Formula C8H12N2O2 [5][6]

Molecular Weight 168.19 g/mol [6]

Appearance Colorless to light yellow liquid [7]

Storage Temperature
Room Temperature or 2-8°C

(refrigerated)
[7][8]

Storage Conditions
Inert atmosphere, sealed in dry

conditions
[7][8]

Experimental Protocols
Protocol 1: General Handling and Dispensing

This protocol outlines the procedure for safely handling and dispensing 4-
(Dimethoxymethyl)-2-methylpyrimidine in a laboratory setting.

Materials:

4-(Dimethoxymethyl)-2-methylpyrimidine

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://static.cymitquimica.com/products/10/pdf/sds-F466508.pdf
https://file.medchemexpress.com/batch_PDF/HY-W190740/dPEG-R-4-SATA-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F466508.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F466508.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2700303&productDescription=46-DIMETHOXY-2-%28METHLSULFON+1G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F466508.pdf
https://store.apolloscientific.co.uk/storage/msds/OR29743_msds.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/2799572
https://www.finetechnology-ind.com/product/detail/175277-33-5
https://www.finetechnology-ind.com/product/detail/175277-33-5
https://m.chemicalbook.com/ProductChemicalPropertiesCB0743228_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0743228_EN.htm
https://www.bldpharm.com/products/175277-33-5.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0743228_EN.htm
https://www.bldpharm.com/products/175277-33-5.html
https://www.benchchem.com/product/b061294?utm_src=pdf-body
https://www.benchchem.com/product/b061294?utm_src=pdf-body
https://www.benchchem.com/product/b061294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate solvent (if required)

Glassware (beakers, flasks, graduated cylinders)

Pipettes and pipette tips

Spatula

Analytical balance

Chemical fume hood

Personal Protective Equipment (see section 1)

Spill kit with inert absorbent material (e.g., sand, vermiculite)[1]

Procedure:

Preparation: Before handling the compound, ensure the chemical fume hood is operational

and the sash is at the appropriate height. Don all required PPE.

Weighing: If weighing a solid form or a specific amount of the liquid, do so in the fume hood.

Use a tared weigh boat or suitable glassware.

Dispensing:

If the compound is a liquid, use a calibrated pipette to transfer the desired volume.

Avoid splashing.

Dissolving (if applicable): If making a solution, add the compound to the solvent in a flask.

Cap and mix gently until dissolved.

Cleanup:

Thoroughly clean any spills immediately with an inert absorbent material and dispose of it

as hazardous waste.[1]

Wash all glassware that has come into contact with the compound.
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Wipe down the work surface in the fume hood.

Handwashing: Wash hands thoroughly with soap and water after handling is complete.[1]

Storage Procedures
Proper storage is essential to maintain the stability and purity of 4-(Dimethoxymethyl)-2-
methylpyrimidine.

Container: Keep the container tightly closed.[1]

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent

degradation from moisture or air.[7][8]

Temperature: Store in a cool, dry, and well-ventilated place.[1] Recommended storage

temperatures are either room temperature or refrigerated at 2-8°C.[7][8]

Location: Store in a locked cabinet or area to restrict access.[1]

Incompatibilities: Keep away from strong oxidizing agents.[2]

Visualized Workflows
Diagram 1: Safe Handling Workflow
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Work in a Ventilated Fume Hood
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Dispense into Reaction Vessel
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Decontaminate Glassware & Surfaces
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Wash Hands Thoroughly
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Use Inert Atmosphere
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Caption: Workflow for safe handling of 4-(Dimethoxymethyl)-2-methylpyrimidine.

Diagram 2: Emergency Response for Spills
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Spill Occurs

Evacuate Immediate Area if Necessary

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill with Inert Absorbent Material
(e.g., sand, vermiculite)

Collect Absorbed Material into a Sealed Container

Dispose of as Hazardous Waste

Clean the Spill Area Thoroughly

Spill Handled
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Caption: Emergency spill response protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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